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Compound of Interest

Compound Name: 5-Bromo-1-pentene

Cat. No.: B141829 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

reactive chemical compounds is paramount to ensuring laboratory safety and experimental

integrity. This guide provides essential, immediate safety and logistical information for the use

of 5-Bromo-1-pentene, a flammable and irritant liquid. Adherence to these procedural steps

will minimize risks and establish a secure operational workflow.

Essential Safety and Hazard Information
5-Bromo-1-pentene is classified as a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[1][2][3] It is crucial to understand its properties to handle it safely.

Property Value Source

CAS Number 1119-51-3 [2]

Molecular Formula C5H9Br [4]

Boiling Point 126 °C [5]

Flash Point 30 °C [5]

Specific Gravity 1.26 (20/20) [5]

Refractive Index 1.46 [5]
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Hazard Classification Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapour[2][5]

Skin irritation Category 2
H315: Causes skin irritation[1]

[2]

Eye irritation Category 2
H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation[1][2]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protective equipment is mandatory when handling 5-
Bromo-1-pentene to prevent exposure through inhalation, skin contact, or eye contact.
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PPE Category Specification Rationale

Eye Protection

Chemical goggles. Contact

lenses should not be worn.[4]

[6]

Protects against splashes and

vapors that can cause serious

eye irritation.[4] Contact lenses

can absorb and concentrate

irritants.[6]

Hand Protection

Neoprene or nitrile rubber

gloves.[4] For prolonged or

repeated contact, a glove with

a protection class of 5 or

higher (breakthrough time >

240 minutes) is recommended.

[6]

Provides a barrier against skin

contact, which can cause

irritation and potential systemic

effects upon absorption.[6][7]

Body Protection

Wear suitable protective

clothing, such as a lab coat,

apron, or coveralls.[4][8]

Minimizes the risk of skin

contact with splashes or spills.

Respiratory Protection

NIOSH-certified organic vapor

(black cartridge) respirator is

recommended where

inhalation exposure may occur.

[4]

Protects against the inhalation

of vapors which can cause

respiratory irritation, dizziness,

and other health effects.[6][7]

Operational Workflow for Handling 5-Bromo-1-
pentene
A systematic approach to handling, from preparation to disposal, is critical. The following

workflow diagram outlines the necessary steps to be taken in a laboratory setting.
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Operational Workflow for Handling 5-Bromo-1-pentene

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Ground/bond container and receiving equipment

Proceed to handling

Use only non-sparking tools

Dispense liquid carefully, avoiding splashes

Securely seal container

Complete handling

Decontaminate work area

Remove and properly store/dispose of PPE
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Emergency Response Protocol for 5-Bromo-1-pentene

Personal Exposure Spill

Exposure or Spill Occurs

Inhalation Skin Contact Eye Contact Small Spill Large Spill

Seek medical attention if symptoms persist

Move to fresh air

RemoveClothing

Immediately remove contaminated clothing

RinseEyes

Rinse cautiously with water for several minutes

Absorb

Absorb with inert material (e.g., sand, vermiculite)

Evacuate

Evacuate area

WashSkin

Wash skin with soap and water

MedicalAttentionSkin

Seek medical attention in case of irritation

RemoveContacts

Remove contact lenses, if present and easy to do

ContinueRinsing

Continue rinsing

MedicalAttentionEyes

Seek immediate medical attention

Collect

Collect using non-sparking tools

DisposeSpill

Place in a suitable container for disposal

Ventilate

Increase ventilation

Contain

Contain spill

EmergencyServices

Alert emergency responders

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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